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Compound of Interest

Compound Name: 2,2'-Ethylenedianiline

Cat. No.: B146408 Get Quote

Essential Safety and Handling Guide for 2,2'-
Ethylenedianiline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2'-Ethylenedianiline. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identity:

Name 2,2'-Ethylenedianiline

Synonyms
2,2'-(1,2-Ethanediyl)bis[benzenamine],

Diaminobibenzyl

CAS Number 34124-14-6

Molecular Formula C₁₄H₁₆N₂

Physical Description Typically a solid at room temperature.[1]

Hazard Summary and GHS Classification
2,2'-Ethylenedianiline is a hazardous chemical that can cause skin and eye irritation upon

contact and poses a potential health risk if inhaled or ingested.[1][2] While specific occupational

exposure limits for 2,2'-Ethylenedianiline have not been established[3], the closely related
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compound, aniline, has known exposure limits. As a precautionary measure, it is advisable to

handle 2,2'-Ethylenedianiline with the assumption of similar or greater toxicity.

GHS Hazard Statements for the structurally related compound Aniline include:

Toxic if swallowed, in contact with skin, or if inhaled.[4]

Causes serious eye damage.[4]

May cause an allergic skin reaction.

Suspected of causing genetic defects and cancer.[4]

Causes damage to organs through prolonged or repeated exposure.[4]

Occupational Exposure Limits (Aniline as a Reference)
Agency Limit Value Notes

OSHA

Permissible Exposure

Limit (PEL) - 8-hour

Time-Weighted

Average (TWA)

5 ppm (19 mg/m³)

Legal airborne

permissible exposure

limit.[2]

ACGIH
Threshold Limit Value

(TLV) - 8-hour TWA
2 ppm

Recommendation for

workplace exposure.

[2]

NIOSH

Recommended

Exposure Limit (REL)

- Up to 10-hour TWA

Reduce exposure to

lowest feasible

concentration.

Considered a potential

occupational

carcinogen.[5]

Operational Plan: Handling Procedures
Engineering Controls

Ventilation: Always handle 2,2'-Ethylenedianiline in a well-ventilated area.[4] A certified

chemical fume hood is required for all procedures that may generate dust or vapors.
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Enclosure: For procedures with a higher risk of exposure, use a glove box or other enclosed

system.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,2'-Ethylenedianiline:

PPE Category Specification

Hand Protection

Chemical-resistant gloves are required. Based

on guidelines for similar aromatic amines,

suitable materials include Butyl rubber,

Neoprene, or Viton™.[6] Always inspect gloves

for integrity before use and practice proper

glove removal technique to avoid skin contact.

Eye and Face Protection

Chemical safety goggles that provide a

complete seal around the eyes are mandatory.

[7] In situations with a splash hazard, a face

shield must be worn in addition to safety

goggles.[7]

Skin and Body Protection

A lab coat must be worn and fully buttoned. For

larger quantities or in case of a significant spill

risk, a chemical-resistant apron or coveralls

should be used.[8]

Footwear

Closed-toe shoes are required in the laboratory

at all times. For tasks with a high risk of spills,

chemical-resistant boots should be worn.[7]

dot digraph "Handling_and_Emergency_Workflow" { graph [rankdir="TB", splines=ortho,

nodesep=0.6]; node [shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2];

edge [fontname="Arial", fontsize=10];

// Nodes start [label="Start: Prepare to Handle\n2,2'-Ethylenedianiline", fillcolor="#F1F3F4",

fontcolor="#202124"]; ppe_check [label="Step 1: Don Required PPE\n- Chemical-resistant

gloves\n- Safety goggles & face shield\n- Lab coat", fillcolor="#4285F4", fontcolor="#FFFFFF"];
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eng_controls [label="Step 2: Verify Engineering Controls\n- Chemical fume hood operational\n-

Emergency shower/eyewash accessible", fillcolor="#4285F4", fontcolor="#FFFFFF"]; handling

[label="Step 3: Handle Chemical\nin Fume Hood", fillcolor="#34A853", fontcolor="#FFFFFF"];

spill_exposure [label="Incident Occurs?", shape=diamond, fillcolor="#FBBC05",

fontcolor="#202124"]; no_incident [label="No Incident", shape=plaintext]; incident

[label="Incident", shape=plaintext]; decontaminate [label="Step 4: Decontaminate Work

Area\n& Properly Store Chemical", fillcolor="#4285F4", fontcolor="#FFFFFF"]; waste_disposal

[label="Step 5: Dispose of Waste\n- Segregate hazardous waste\n- Label container correctly",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; remove_ppe [label="Step 6: Doff PPE & Wash

Hands", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="End of Procedure",

fillcolor="#F1F3F4", fontcolor="#202124"];

emergency_procedure [label="EMERGENCY PROCEDURE", shape=box3d,

fillcolor="#EA4335", fontcolor="#FFFFFF"]; exposure_type [label="Exposure Type?",

shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; skin_contact [label="Skin

Contact:\n- Remove contaminated clothing\n- Flush with water for 15 min", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; eye_contact [label="Eye Contact:\n- Flush with eyewash for 15 min\n-

Hold eyelids open", fillcolor="#EA4335", fontcolor="#FFFFFF"]; inhalation [label="Inhalation:\n-

Move to fresh air\n- Perform rescue breathing if needed", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; seek_medical [label="Seek Immediate\nMedical Attention",

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> ppe_check; ppe_check -> eng_controls; eng_controls -> handling; handling ->

spill_exposure; spill_exposure -> no_incident [label="No"]; spill_exposure -> incident

[label="Yes"]; incident -> emergency_procedure [style=dashed, color="#EA4335"]; no_incident

-> decontaminate; decontaminate -> waste_disposal; waste_disposal -> remove_ppe;

remove_ppe -> end;

emergency_procedure -> exposure_type; exposure_type -> skin_contact [label="Skin"];

exposure_type -> eye_contact [label="Eye"]; exposure_type -> inhalation [label="Inhalation"];

skin_contact -> seek_medical; eye_contact -> seek_medical; inhalation -> seek_medical; }

Caption: Workflow for handling 2,2'-Ethylenedianiline and responding to emergencies.

Emergency Procedures
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First Aid Measures
Exposure Route Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

[9] Flush the affected skin with copious amounts

of water for at least 15 minutes.[9] Wash the

area with soap and water.[10] Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[9][11] Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air at once.[11] If

breathing has stopped, perform artificial

respiration.[11] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with

water. Seek immediate medical attention.

Spill Response
Evacuate: Immediately evacuate the area of the spill, except for personnel involved in the

cleanup.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent

material such as sand or vermiculite.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
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Report: Report the spill to the appropriate environmental health and safety office.

Disposal Plan
All waste containing 2,2'-Ethylenedianiline must be treated as hazardous waste.

Waste Segregation: Do not mix 2,2'-Ethylenedianiline waste with other waste streams.

Collect all solid and liquid waste in separate, designated, and compatible containers.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name: "2,2'-Ethylenedianiline".

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

management company. All disposal must comply with federal, state, and local regulations.

[12] Your institution's environmental health and safety department will provide specific

procedures for waste pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.epa.gov/hwgenerators/instructions-and-form-hazardous-waste-generators-transporters-and-treatment-storage
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101ZWXZ.TXT
https://www.benchchem.com/product/b146408#personal-protective-equipment-for-handling-2-2-ethylenedianiline
https://www.benchchem.com/product/b146408#personal-protective-equipment-for-handling-2-2-ethylenedianiline
https://www.benchchem.com/product/b146408#personal-protective-equipment-for-handling-2-2-ethylenedianiline
https://www.benchchem.com/product/b146408#personal-protective-equipment-for-handling-2-2-ethylenedianiline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

